Cas no 1806919-67-4 (3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1806919-67-4
• MF: C₈H₅Br₂F₂NO
• MW: 328.936207532883
• CID: 4863811
• Update Time: 2025-06-12

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C8H5Br2F2NO/c9-2-6-5(10)1-4(8(11)12)7(3-14)13-6/h1,3,8H,2H2
• InChI Key： SAMDKFZNMHADOH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C(C=O)=NC=1CBr

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806919-67-4): A Comprehensive Overview

3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806919-67-4) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, including bromine and difluoromethyl functionalities, offers a wide range of applications in the development of novel drugs and chemical intermediates.

The molecular structure of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde is composed of a pyridine ring substituted with a bromine atom at the 3-position, a bromomethyl group at the 2-position, and a difluoromethyl group at the 5-position. The presence of these functional groups imparts unique chemical properties to the molecule, making it an attractive starting material for various synthetic transformations.

In recent years, the use of halogenated pyridines has been extensively explored in the development of new pharmaceuticals. The bromine and difluoromethyl functionalities in 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde can serve as key handles for further functionalization, enabling the synthesis of complex molecules with potential therapeutic applications. For instance, the bromine atoms can be readily replaced with other functional groups through various cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination.

The difluoromethyl group in 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde is particularly noteworthy due to its ability to modulate biological activity. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. This makes them valuable candidates for drug discovery and development. Recent studies have shown that difluoromethylated compounds can exhibit potent inhibitory activity against various enzymes and receptors, making them promising leads for the treatment of diseases such as cancer, neurodegenerative disorders, and infectious diseases.

The aldehyde functionality at the 6-position of the pyridine ring in 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde provides additional synthetic versatility. This reactive group can be readily converted into a variety of other functional groups through well-established chemical transformations. For example, it can be reduced to an alcohol or oxidized to a carboxylic acid, or it can participate in condensation reactions to form imines or hydrazones. These transformations enable the synthesis of diverse derivatives with tailored properties for specific applications.

In addition to its potential in drug discovery, 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde has also found applications in materials science and chemical biology. The unique combination of halogenated and fluorinated functionalities makes it an ideal building block for the synthesis of advanced materials with tunable properties. For instance, it can be used to create polymers with enhanced thermal stability or optical properties.

The synthesis of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde has been reported in several scientific publications. One common approach involves the sequential introduction of bromine and difluoromethyl groups onto a pyridine scaffold followed by aldehyde formation. The synthetic route typically involves multiple steps, including halogenation, fluorination, and oxidation reactions. Optimizing these steps is crucial for achieving high yields and purity levels.

The physical and chemical properties of 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde have been extensively characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided valuable insights into the molecular structure and behavior of the compound under different conditions.

In conclusion, 3-Bromo-2-(bromomethyl)-5-(difluoromethyl)pyridine-6-carboxaldehyde (CAS No. 1806919-67-4) is a highly functionalized compound with significant potential in organic synthesis, medicinal chemistry, and pharmaceutical research. Its unique combination of bromine, difluoromethyl, and aldehyde functionalities offers a wide range of synthetic opportunities for the development of novel drugs and advanced materials. Ongoing research continues to explore new applications and synthetic methods for this versatile compound.